6-Methoxyspiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride

• IUPAC Name: 6-methoxyspiro[3H-indene-2,4'-piperidine]-1-one;hydrochloride
• InChI: InChI=1S/C14H17NO2.ClH/c1-17-11-3-2-10-9-14(4-6-15-7-5-14)13(16)12(10)8-11;/h2-3,8,15H,4-7,9H2,1H3;1H
• InChI Key: KBCWGILZUNTQDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CC3(C2=O)CCNCC3)C=C1.Cl
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol
• CAS RN: 253783-77-6

Description

6-Methoxyspiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride, also known as UH-301, is a synthetic compound that has been found to have potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has been studied for its various biochemical and physiological effects.

Scientific Research Applications

Pharmacological Properties and Receptor Affinities

• High-affinity, selective σ ligands - The synthesis of sila-analogues of spiro[indane-1,4‘-piperidine] derivatives, including their hydrochlorides, has been reported. These compounds exhibit high affinity and selectivity for σ receptors, a significant area of interest due to the role of σ receptors in the central nervous system. The study included structural analyses and pharmacological properties, providing insight into the potential therapeutic applications of these compounds (Tacke et al., 2003).

• c-Met/ALK Inhibitors - Novel aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been designed, synthesized, and tested for their pharmacological and antitumor assays. These compounds, including a potent and highly selective c-Met/ALK dual inhibitor, demonstrate significant tumor growth inhibition in human gastric carcinoma xenograft models, indicating their potential application in cancer therapy (Jingrong Li et al., 2013).

• Photochromic Properties - A novel spiro[indoline-naphthaline]oxazine derivative has been synthesized and its structure characterized. This compound exhibits excellent photochromic properties in various solvents, suggesting applications in materials science for developing responsive materials that change color upon exposure to light (Hong Li et al., 2015).

• Antitumor Alkaloids - The synthesis and 2D-QSAR study of antitumor active dispiro[3H-indole-3,2'-pyrrolidine-3',3''-piperidine]-2(1H),4''-diones reveal compounds with higher potency against certain tumor cell lines than standard references like cisplatin and doxorubicin hydrochloride. These findings indicate the potential for these compounds in developing new anticancer drugs (A. S. Girgis et al., 2015).

• Medicinal Chemistry Research - Spiro[chromane-2,4'-piperidine]-4(3H)-one compounds have been highlighted for their importance in medicinal chemistry research, with recent syntheses focusing on their biological relevances. These compounds serve as structural components in various drugs and drug candidates, underscoring their broad applicational scope in developing new therapeutic agents (Nitin Ghatpande et al., 2020).